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Compound of Interest

(5,6,7,8-Tetrahydronaphthalen-1-
Compound Name:
yl)methanol

Cat. No.: B042377

An In-Depth Technical Guide to (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol (CAS: 41790-
30-1) for Researchers and Drug Development Professionals.

This technical guide provides a comprehensive overview of (5,6,7,8-Tetrahydronaphthalen-1-
yl)methanol, a key chemical intermediate in the synthesis of pharmacologically active
compounds. This document is intended for researchers, scientists, and professionals in the
field of drug development and medicinal chemistry.

Chemical and Physical Properties

(5,6,7,8-Tetrahydronaphthalen-1-yl)methanol is a derivative of tetralin, a versatile scaffold in
medicinal chemistry. Its chemical and physical properties are summarized in the table below.
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Property Value

CAS Number 41790-30-1
Molecular Formula C11H140
Molecular Weight 162.23 g/mol

IUPAC Name (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol
Synonyms 5,6,7,8-Tetrahydro-1-naphthalenemethanol
Appearance Colorless oil[1]

Purity >95% (Commercially available)[2]
Topological Polar Surface Area (TPSA) 20.23 A?[2]

LogP 2.0577[2]

Hydrogen Bond Acceptors 1[2]

Hydrogen Bond Donors 1[2]

Rotatable Bonds 1[2]

Synthesis of (5,6,7,8-Tetrahydronaphthalen-1-
yl)methanol

The synthesis of (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol is typically achieved through
the reduction of 5,6,7,8-tetrahydro-1-naphthalenecarboxylic acid.[1]

Experimental Protocol

Materials:
e 5,6,7,8-tetrahydro-1-naphthalenecarboxylic acid (2.0 g, 11 mmol)[1]
o Tetrahydrofuran (THF), anhydrous (30 mL)[1]

e Borane-THF solution (0.98 M in THF, 23 mL, 23 mmol)[1]
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o Water, deionized

o Ethyl acetate

o Saturated sodium chloride solution

e Anhydrous sodium sulfate

« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

e Dissolve 5,6,7,8-tetrahydro-1-naphthalenecarboxylic acid (2.0 g, 11 mmol) in anhydrous
tetrahydrofuran (30 mL) in a round-bottom flask equipped with a magnetic stirrer and under
an inert atmosphere.[1]

e Cool the solution to 0°C using an ice bath.[1]

e Slowly add the borane-THF solution (23 mL, 23 mmol) to the cooled solution.[1]

e Remove the ice bath and stir the reaction mixture at room temperature for 16 hours.[1]

 After the reaction is complete, cool the mixture back to 0°C and carefully quench the reaction
by the dropwise addition of water.[1]

o Extract the product with ethyl acetate.[1]

o Wash the organic layer with a saturated sodium chloride solution.[1]

e Dry the organic layer over anhydrous sodium sulfate and filter.[1]

» Concentrate the filtrate under reduced pressure to obtain the crude product.[1]

» Purify the crude product by silica gel column chromatography using a gradient elution from
hexane to a 3:1 mixture of hexane and ethyl acetate to yield (5,6,7,8-
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Tetrahydronaphthalen-1-yl)methanol as a colorless oil (1.9 g, quantitative yield).[1]
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Caption: Synthesis workflow for (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol.

Application as a Synthetic Intermediate

(5,6,7,8-Tetrahydronaphthalen-1-yl)methanol serves as a crucial intermediate in the
synthesis of more complex molecules with significant biological activity. Notably, it is utilized in
the preparation of tricyclic benzazepines, which have shown affinity for dopamine D1 and D2
receptors.[1] The tetralin moiety provides a rigid scaffold that can be further functionalized to
interact with specific receptor binding pockets.

The general synthetic strategy involves the conversion of the primary alcohol group of (5,6,7,8-
Tetrahydronaphthalen-1-yl)methanol into other functional groups, which then participate in
cyclization reactions to form the benzazepine ring system.
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(5,6,7,8-Tetrahydronaphthalen-1-yl)methanol
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Functionalized Tetralin Intermediate

:
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:

Tricyclic Benzazepine Scaffold
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Caption: Role as an intermediate in dopamine ligand synthesis.

Safety Information

While a specific Safety Data Sheet (SDS) for (5,6,7,8-Tetrahydronaphthalen-1-yl)methanol is
not readily available, general laboratory safety precautions should be observed when handling
this and similar chemical compounds. Based on the GHS pictograms for related compounds,
the following hazards may be associated:

* Warning: May cause skin and eye irritation. May cause respiratory irritation.

Recommended Precautions:
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e Work in a well-ventilated area, preferably a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes.

 |In case of contact, flush the affected area with copious amounts of water and seek medical
advice.

» Store in a cool, dry, and well-ventilated place away from incompatible materials.

Conclusion

(5,6,7,8-Tetrahydronaphthalen-1-yl)methanol is a valuable synthetic intermediate with a
straightforward and high-yielding synthesis. Its primary utility lies in providing the tetralin
scaffold for the construction of more complex molecules, particularly tricyclic benzazepines with
potential applications as dopamine receptor ligands. While direct biological data on this
compound is scarce, its role as a building block in medicinal chemistry makes it a compound of
interest for researchers in drug discovery and development. Further exploration of its
derivatives could lead to the identification of novel therapeutic agents for neurological
disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042377#5-6-7-8-tetrahydronaphthalen-1-yl-methanol-
cas-number-41790-30-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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